Cas no 18938-06-2 (4-Acetyltetradecahydro-11H-benzo[a]cyclopenta[d]cycloocten-11-one)

• Product name: 4-Acetyltetradecahydro-11H-benzo[a]cyclopenta[d]cycloocten-11-one
• CAS No: 18938-06-2
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 2659507

4-Acetyltetradecahydro-11H-benzo[a]cyclopenta[d]cycloocten-11-one Chemical and Physical Properties

Names and Identifiers

• 4-Acetyltetradecahydro-11H-benzo[a]cyclopenta[d]cycloocten-11-one
• PBRSGKPXGQWFEO-UHFFFAOYSA-N

• Inchi： 1S/C17H26O2/c1-11(18)13-10-9-12-5-2-3-6-14(12)17(19)16-8-4-7-15(13)16/h12-16H,2-10H2,1H3
• InChI Key： PBRSGKPXGQWFEO-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC2CCC(C(C)=O)C2CCCC21

Computed Properties

• Exact Mass: 262.193
• Monoisotopic Mass: 262.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1